![molecular formula C22H22N2O5S B4058796 2-methoxy-N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-phenylacetamide](/img/structure/B4058796.png)
2-methoxy-N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-phenylacetamide
Overview
Description
2-methoxy-N-(4-{[(4-methoxyphenyl)amino]sulfonyl}phenyl)-2-phenylacetamide is a useful research compound. Its molecular formula is C22H22N2O5S and its molecular weight is 426.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 426.12494298 g/mol and the complexity rating of the compound is 628. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis and Chemical Reactivity
Research into related compounds has focused on their synthesis and chemical reactivity. For example, studies on the synthesis of α,β-unsaturated N-methoxy-N-methylamide compounds from phenyl(N-methoxy-N-methylcarbamoylmethyl)sulfoxide indicate the utility of related compounds in organic synthesis for creating structurally complex molecules with potential biological activity (Beney, Boumendjel, & Mariotte, 1998). Another study on the synthesis and stereochemistry of polymeric derivatives of 4-methoxyphenylacetic acid reveals the application in designing macromolecules with pharmacological residues, showcasing the potential in drug delivery systems and materials science (Román & Gallardo, 1992).
Pharmacological Applications
Related compounds have been explored for their pharmacological properties. For instance, N-(4-[(1-(Dimethylamino)-ethylidene)-amino]-phenyl)-2 methoxyacetamide hydrochloride (amidantel) has been identified as an anthelminthic with a broad spectrum of activity against various parasites, highlighting the potential therapeutic applications of similar compounds (Wollweber et al., 1979).
Materials Science and Engineering
The development of photoresponsive molecularly imprinted hydrogels for photoregulated release and uptake of pharmaceuticals in aqueous media demonstrates the utility of related compounds in creating responsive materials. Such materials can be engineered for controlled drug delivery, responding to external stimuli such as light (Gong, Wong, & Lam, 2008).
Analytical Applications
Compounds with related structures have been utilized in analytical chemistry to develop methods for the determination of other substances. For example, the simultaneous determination of caffeine and paracetamol by square wave voltammetry at a modified electrode showcases the analytical applications of related compounds (Tefera et al., 2016).
Properties
IUPAC Name |
2-methoxy-N-[4-[(4-methoxyphenyl)sulfamoyl]phenyl]-2-phenylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O5S/c1-28-19-12-8-18(9-13-19)24-30(26,27)20-14-10-17(11-15-20)23-22(25)21(29-2)16-6-4-3-5-7-16/h3-15,21,24H,1-2H3,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDBASNDUCJANNZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C(C3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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